Cas no 1469753-39-6 (3-Mesityl-5,6,7,8-tetrahydro-4H-cyclohepta[d]thiazol-3-ium chloride)

• Product Name: 3-Mesityl-5,6,7,8-tetrahydro-4H-cyclohepta[d]thiazol-3-ium chloride
• CAS No: 1469753-39-6
• MF: C₁₇H₂₂ClNS
• MW: 307.881282329559
• CID: 5140796
• PubChem ID: 90008952
• Update Time: 2026-03-03

3-Mesityl-5,6,7,8-tetrahydro-4H-cyclohepta[d]thiazol-3-ium chloride Chemical and Physical Properties

Names and Identifiers

• 4H-Cycloheptathiazolium, 5,6,7,8-tetrahydro-3-(2,4,6-trimethylphenyl)-, chloride (1:1)
• 3-Mesityl-5,6,7,8-tetrahydro-4H-cyclohepta[d]thiazol-3-ium chloride
• 3-(2,4,6-trimethylphenyl)-4H,5H,6H,7H,8H-3??-cyclohepta[d][1,3]thiazol-3-ylium chloride
• F72417
• SCHEMBL15526275
• 1469753-39-6

• Inchi： 1S/C17H22NS.ClH/c1-12-9-13(2)17(14(3)10-12)18-11-19-16-8-6-4-5-7-15(16)18;/h9-11H,4-8H2,1-3H3;1H/q+1;/p-1
• InChI Key： WUNHRUHQQKKPHE-UHFFFAOYSA-M
• SMILES： CC1C=C(C)C=C(C)C=1[N+]1=CSC2CCCCCC1=2.[Cl-]

Computed Properties

• Exact Mass: 307.1161486g/mol
• Monoisotopic Mass: 307.1161486g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 294
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.1Ų

Additional information on 3-Mesityl-5,6,7,8-tetrahydro-4H-cyclohepta[d]thiazol-3-ium chloride

Research Brief on 3-Mesityl-5,6,7,8-tetrahydro-4H-cyclohepta[d]thiazol-3-ium chloride (CAS: 1469753-39-6)

3-Mesityl-5,6,7,8-tetrahydro-4H-cyclohepta[d]thiazol-3-ium chloride (CAS: 1469753-39-6) is a novel heterocyclic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound belongs to the class of mesityl-substituted thiazolium salts, which are known for their unique electronic properties and potential biological activities. Recent studies have explored its synthesis, structural characterization, and preliminary biological evaluations, positioning it as a promising candidate for further pharmacological investigations.

The synthesis of 3-Mesityl-5,6,7,8-tetrahydro-4H-cyclohepta[d]thiazol-3-ium chloride involves a multi-step process that includes the cyclization of appropriate precursors under controlled conditions. The compound's structure has been confirmed using advanced spectroscopic techniques such as NMR (1H and 13C) and high-resolution mass spectrometry (HRMS). The mesityl group attached to the thiazolium ring enhances the compound's stability and may influence its interaction with biological targets, making it a subject of interest for drug discovery programs.

Preliminary biological studies have indicated that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. In vitro assays have demonstrated its potential to modulate key signaling molecules, suggesting a possible role in the development of anti-inflammatory agents. However, further studies are required to elucidate its mechanism of action and optimize its pharmacological profile. The compound's unique structural features also make it a valuable scaffold for the design of new chemical entities with improved efficacy and selectivity.

In addition to its biological applications, 3-Mesityl-5,6,7,8-tetrahydro-4H-cyclohepta[d]thiazol-3-ium chloride has been investigated for its potential use in materials science. Its conjugated system and ionic nature make it a candidate for applications in organic electronics, such as conductive polymers or light-emitting diodes (LEDs). Recent research has explored its electrochemical properties, revealing promising redox behavior that could be harnessed for energy storage devices.

Despite these promising findings, challenges remain in the large-scale synthesis and purification of this compound. Current methodologies yield moderate quantities, and efforts are underway to develop more efficient synthetic routes. Additionally, comprehensive toxicological studies are needed to assess its safety profile before advancing to preclinical trials. Collaborative efforts between academic and industrial researchers are essential to address these challenges and unlock the full potential of this compound.

In conclusion, 3-Mesityl-5,6,7,8-tetrahydro-4H-cyclohepta[d]thiazol-3-ium chloride (CAS: 1469753-39-6) represents a versatile and intriguing molecule with applications spanning medicinal chemistry and materials science. Its unique structural attributes and preliminary biological activities warrant further investigation, and ongoing research is expected to shed light on its broader utility. This compound exemplifies the intersection of chemical innovation and therapeutic potential, highlighting the importance of continued exploration in this area.